Cas no 1861058-76-5 (3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine)

3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine is a sulfur-containing amine compound characterized by its unique molecular structure, featuring an ethylthio group and a tertiary carbon center. This configuration imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the ethylsulfanyl moiety enhances its potential as a building block for sulfur-functionalized derivatives, while the sterically hindered amine group contributes to selective reactivity. Its well-defined structure ensures consistent performance in applications requiring precise molecular control. The compound is typically handled under controlled conditions due to its amine functionality, ensuring optimal stability and purity for industrial use.

3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine structure

1861058-76-5 structure

Product Name:3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine

CAS No:1861058-76-5

MF:C₇H₁₇NS

MW:147.281580686569

CID:6026720

PubChem ID:117032798

Update Time:2025-10-19

3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- EN300-1842931
- 3-(ethylsulfanyl)-2,2-dimethylpropan-1-amine
- SCHEMBL24688775
- 1861058-76-5
- 3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine
- Inchi： 1S/C7H17NS/c1-4-9-6-7(2,3)5-8/h4-6,8H2,1-3H3
- InChI Key： LXWKYPOLWWBROO-UHFFFAOYSA-N
- SMILES： S(CC)CC(C)(C)CN

Computed Properties

Exact Mass: 147.10817072g/mol
Monoisotopic Mass: 147.10817072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 71.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 51.3Å²

3-(Ethylsulfanyl)-2,2-dimethylpropan-1-amine Pricemore >>

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